N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C18H19N3O5/c22-18(13-26-17-4-2-1-3-16(17)21(23)24)19-14-5-7-15(8-6-14)20-9-11-25-12-10-20/h1-8H,9-13H2,(H,19,22)
• InChI Key: OQFSEHUTGGEGGR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol

Description

N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide is a chemical compound with a complex structure that includes a morpholine ring, a phenyl group, and a nitrophenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide typically involves the reaction of 4-(morpholin-4-yl)aniline with 2-nitrophenoxyacetyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced using reducing agents such as hydrogen gas in the presence of a catalyst.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride or iron(III) chloride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield N-[4-(morpholin-4-yl)phenyl]-2-(2-aminophenoxy)acetamide .

Scientific Research Applications

N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting cellular pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-(4-Morpholin-4-yl-phenyl)-2-nitro-benzenesulfonamide: Similar structure but with a sulfonamide group.

2-Morpholin-4-yl-N-(2,4,6-trimethyl-phenyl)-acetamide: Similar structure but with different substituents on the phenyl ring .

Uniqueness

N-[4-(morpholin-4-yl)phenyl]-2-(2-nitrophenoxy)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications and potential therapeutic uses .